Cas no 873663-54-8 (5-amino-3,4-dihydro-7-(trifluoromethyl)-2(1H)-Quinoxalinone)

5-amino-3,4-dihydro-7-(trifluoromethyl)-2(1H)-Quinoxalinone structure
873663-54-8 structure
Product Name:5-amino-3,4-dihydro-7-(trifluoromethyl)-2(1H)-Quinoxalinone
CAS No:873663-54-8
MF:C9H8F3N3O
MW:231.174531936646
CID:1120058
PubChem ID:6425616
Update Time:2025-04-20

5-amino-3,4-dihydro-7-(trifluoromethyl)-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

    • 5-amino-3,4-dihydro-7-(trifluoromethyl)-2(1H)-Quinoxalinone
    • ZQOUJLMZBNUEPM-UHFFFAOYSA-N
    • 5-Amino-7-trifluoromethyl-3,4-dihydro-1H-quinoxalin-2-one
    • DTXSID001187605
    • 873663-54-8
    • Inchi: 1S/C9H8F3N3O/c10-9(11,12)4-1-5(13)8-6(2-4)15-7(16)3-14-8/h1-2,14H,3,13H2,(H,15,16)
    • InChI Key: ZQOUJLMZBNUEPM-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2=C(C=1)NC(CN2)=O)N)(F)F

Computed Properties

  • Exact Mass: 231.06194637g/mol
  • Monoisotopic Mass: 231.06194637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.2Ų
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